![molecular formula C8H8N2OS2 B7628961 6-methyl-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one](/img/structure/B7628961.png)
6-methyl-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one
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Overview
Description
6-methyl-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one is a chemical compound that belongs to the class of thieno[2,3-d]pyrimidin-4-one derivatives. It has shown potential as a therapeutic agent due to its unique chemical structure and pharmacological properties.
Mechanism of Action
The mechanism of action of 6-methyl-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one involves the inhibition of various enzymes and signaling pathways that are involved in the progression of diseases. It has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are important targets for cancer therapy. It also inhibits the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which play a crucial role in inflammation.
Biochemical and Physiological Effects:
This compound exhibits various biochemical and physiological effects depending on the target enzyme or signaling pathway. It has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting CDKs and HDACs. It also reduces the production of pro-inflammatory cytokines by inhibiting NF-κB and MAPK signaling pathways. In addition, it enhances the expression of neurotrophic factors and reduces oxidative stress in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-methyl-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one in lab experiments is its unique chemical structure, which allows for the development of specific inhibitors for various enzymes and signaling pathways. It also exhibits low toxicity and high selectivity for its target molecules. However, one of the limitations is the lack of clinical data on its safety and efficacy in humans.
Future Directions
There are several future directions for the research on 6-methyl-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one. One of the areas of interest is the development of specific inhibitors for CDKs and HDACs for cancer therapy. Another area of interest is the investigation of its potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Furthermore, the safety and efficacy of this compound in humans need to be evaluated in clinical trials.
Synthesis Methods
The synthesis method of 6-methyl-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one involves the reaction of 2-amino-6-methylthiopyrimidin-4-one with methyl iodide in the presence of a base such as potassium carbonate. The resulting product is then treated with sulfur to obtain this compound.
Scientific Research Applications
6-methyl-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. It also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, it has shown neuroprotective effects in animal models of neurodegenerative diseases.
Properties
IUPAC Name |
6-methyl-2-methylsulfanyl-3H-thieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2OS2/c1-4-3-5-6(11)9-8(12-2)10-7(5)13-4/h3H,1-2H3,(H,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZQUUIORHKLQRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(S1)N=C(NC2=O)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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